N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)thiophene-2-sulfonamide

• IUPAC Name: N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C15H12BrNO4S2/c1-8(18)14-9(2)21-15-11(14)6-10(7-12(15)16)17-23(19,20)13-4-3-5-22-13/h3-7,17H,1-2H3
• InChI Key: WUTASDSJGDMSIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C(=CC(=C2)NS(=O)(=O)C3=CC=CS3)Br)C(=O)C
• Molecular Formula: C15H12BrNO4S2
• Molecular Weight: 414.3 g/mol

Description

N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)thiophene-2-sulfonamide is a complex organic compound that belongs to the class of benzofuran derivatives. Benzofuran compounds are known for their diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties . This particular compound features a benzofuran ring system substituted with acetyl, bromo, and methyl groups, as well as a thiophene-2-sulfonamide moiety, making it a unique and potentially valuable molecule for various scientific applications.

Preparation Methods

The synthesis of N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)thiophene-2-sulfonamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Benzofuran Core: The benzofuran core can be synthesized through a cyclization reaction involving a phenol derivative and an appropriate aldehyde or ketone under acidic or basic conditions.

Bromination and Acetylation:

Attachment of the Thiophene-2-sulfonamide Moiety: The final step involves the coupling of the benzofuran derivative with thiophene-2-sulfonamide using a suitable coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial production methods may involve optimization of these steps to improve yield and scalability, including the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)thiophene-2-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the acetyl group to an alcohol or reduce the sulfonamide to an amine.

Scientific Research Applications

N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)thiophene-2-sulfonamide has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Due to its structural features, it may exhibit biological activities such as enzyme inhibition, receptor modulation, or antimicrobial properties.

Medicine: The compound has potential as a lead compound for drug development, particularly in the areas of anti-cancer and anti-inflammatory therapies